Cas no 51163-29-2 (1-isocyanato-2,4-dimethylbenzene)

• Product Name: 1-isocyanato-2,4-dimethylbenzene
• CAS No: 51163-29-2
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00013853
• CID: 89626
• PubChem ID: 5207585
• Update Time: 2025-06-13

1-isocyanato-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylphenyl isocyanate
• 1-Isocyanato-2,4-dimethylbenzene
• 2,4-dimethylbenzenisocyanate
• 2,4-Dimethyl-phenylisocyanat
• 2,4-xylyl isocyanate
• 2.4-Dimethyl-phenylcarbonimid
• AKOS000188531
• FT-0610182
• 1-isocyanato-2,4-dimethyl-benzene
• LS-02806
• F1945-0007
• A828471
• QUOBVYPFBJUOAJ-UHFFFAOYSA-N
• 51163-29-2
• Benzene, 1-isocyanato-2,4-dimethyl-
• SCHEMBL627870
• EN300-148309
• DTXSID90409982
• MFCD00013853
• 2,4-Dimethylphenyl isocyanate, 98%
• 2,4-Dimethylphenylisocyanate
• BB 0254651
• STK504594
• ALBB-007524
• DB-051912
• H24632
• DTXCID60360834
• 625-967-1
• 1-isocyanato-2,4-dimethylbenzene

• MDL： MFCD00013853
• Inchi： 1S/C9H9NO/c1-7-3-4-9(10-6-11)8(2)5-7/h3-5H,1-2H3
• InChI Key： QUOBVYPFBJUOAJ-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=C(C)C=C1C
• BRN： 386756

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: liquid
• Density: 1.041 g/mL at 25 °C(lit.)
• Boiling Point: 115 °C2 mm Hg(lit.)
• Flash Point: 190 °F
• Refractive Index: n20/D 1.534(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 29.43000
• LogP: 2.27070
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

1-isocyanato-2,4-dimethylbenzene Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42
• Packing Group：III
• Hazard Level：6.1

Additional information on 1-isocyanato-2,4-dimethylbenzene

Recent Advances in the Study of 1-Isocyanato-2,4-dimethylbenzene (CAS: 51163-29-2) in Chemical Biology and Pharmaceutical Research

1-Isocyanato-2,4-dimethylbenzene (CAS: 51163-29-2) is a key chemical intermediate widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Recent studies have highlighted its significance in the development of novel bioactive compounds and its potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic utility, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-isocyanato-2,4-dimethylbenzene as a building block for the synthesis of urea derivatives with potent kinase inhibitory activity. The researchers demonstrated that the isocyanate group reacts efficiently with amines to form urea linkages, which are critical for the binding affinity of these inhibitors. The study reported several novel compounds with IC50 values in the nanomolar range, suggesting promising therapeutic potential for cancer treatment.

In the field of material science, a recent investigation in ACS Applied Materials & Interfaces utilized 1-isocyanato-2,4-dimethylbenzene as a cross-linking agent for polymer networks. The study found that the compound's aromatic structure and reactive isocyanate group enable the formation of robust, thermally stable materials with applications in drug delivery systems. These findings open new avenues for the design of advanced biomaterials with tailored properties.

From a toxicological perspective, a 2024 report in Chemical Research in Toxicology examined the safety profile of 1-isocyanato-2,4-dimethylbenzene. While the compound shows excellent reactivity for synthetic applications, the study emphasized the need for proper handling due to its potential respiratory sensitization effects. The authors proposed modified synthetic protocols to minimize exposure risks while maintaining high reaction yields.

Looking forward, the versatility of 1-isocyanato-2,4-dimethylbenzene continues to inspire innovative applications across chemical biology and pharmaceutical research. Current trends suggest growing interest in its use for targeted drug conjugates and as a scaffold for combinatorial chemistry approaches. Further research is needed to fully explore its potential while addressing safety considerations in industrial and laboratory settings.